1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea

• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea
• InChI: InChI=1S/C16H22N2OS/c1-19-15-9-5-8-14(12-15)18-16(20)17-11-10-13-6-3-2-4-7-13/h5-6,8-9,12H,2-4,7,10-11H2,1H3,(H2,17,18,20)
• InChI Key: PJAONFPWTXJRFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=S)NCCC2=CCCCC2
• Molecular Formula: C16H22N2OS
• Molecular Weight: 290.4 g/mol

Description

“1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea” is a complex organic compound. The name suggests that it contains a thiourea group, a methoxyphenyl group, and a cyclohexenyl group.

Scientific Research Applications

Synthesis and Material Science Applications

Thiourea derivatives, including those structurally related to 1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea, have been extensively studied for their roles in synthesis and material science. For example, thiourea-based compounds have been utilized in the synthesis of ligands for catalytic reactions, indicating their potential application in creating more efficient and selective catalysts (J. Haribabu et al., 2015). This research suggests the possibility of employing 1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea in similar catalytic processes, particularly in synthesizing biologically active compounds or in materials science for the development of new materials with unique properties.

Pharmacological Studies and Biological Activity

Research on thiourea derivatives has also revealed significant biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, studies have shown that certain thiourea compounds exhibit pronounced anti-proliferative activity and tumor cell selectivity, making them potential candidates for cancer therapy (Joice Thomas et al., 2017). While these studies do not directly involve 1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea, the demonstrated biological activities of related compounds suggest that further research could uncover similar therapeutic potentials.

Molecular Docking and Drug Design

Thiourea derivatives have been explored in molecular docking studies to understand their interaction with biological targets, which is crucial in drug design and development. For example, a study on the binding of thiourea compounds to DNA and their cytotoxicity against cancer cell lines provides insights into the mechanism of action at the molecular level (Mushtaque et al., 2016). This suggests that 1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea could be a subject of interest in the context of drug discovery, especially in identifying new treatments for cancer and other diseases.

Surface Functionalization and Antimicrobial Coatings

The synthesis and study of thiourea-based surfactants have revealed their potential in surface functionalization and as antimicrobial coatings (I. Ullah et al., 2015). These findings open up possibilities for using 1-[2-(Cyclohexen-1-yl)ethyl]-3-(3-methoxyphenyl)thiourea in creating antimicrobial surfaces, which could have applications in healthcare, food safety, and various industries requiring sterile environments.